3-methyl-N-(5-methylisoxazol-3-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
Description
3-methyl-N-(5-methylisoxazol-3-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C10H10N4O4 and its molecular weight is 250.214. The purity is usually 95%.
BenchChem offers high-quality 3-methyl-N-(5-methylisoxazol-3-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-methyl-N-(5-methylisoxazol-3-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Activity
Isoxazole and pyrazole derivatives, including compounds similar to the one you’ve mentioned, have been extensively studied for their anticancer properties . These compounds have shown high cytotoxic potency against certain carcinoma cell lines, such as Panc-1, indicating their potential use in cancer treatment. The ability to selectively inhibit the proliferation of cancer cells while minimizing effects on normal cells is a significant area of research.
Enzyme Inhibition
Derivatives of isoxazole, which is part of the compound’s structure, are known to inhibit various enzymes that are crucial in cell division . This property is particularly valuable in the development of new anticancer drugs, as it targets the fundamental process of cancer cell proliferation.
Pharmacological Properties
The isoxazole ring, a component of the compound, is a key building block in drug development due to its broad spectrum of pharmacological properties . These include hypoglycemic, analgesic, anti-inflammatory, antibacterial, anti-HIV, and, as previously mentioned, anticancer activities.
Chemotherapeutic Potential
Pyrazole derivatives, which are structurally related to the compound , have diverse chemotherapeutic potentials . They have been studied for antileukemic, antitumor, and anti-proliferative activities, making them versatile candidates for antineoplastic drugs.
Biological Evaluation
The biological evaluation of new compounds, including those with isoxazole and pyrazole rings, is an important application in medical research . These evaluations are conducted to determine the efficacy and safety of the compounds, often using standard drugs as benchmarks.
Proteomics Research
Compounds with similar structures are used in proteomics research, which involves the study of proteins and their functions . These studies can lead to the discovery of new biomarkers for diseases and the development of novel therapeutic strategies.
properties
IUPAC Name |
3-methyl-N-(5-methyl-1,2-oxazol-3-yl)-2,4-dioxo-1H-pyrimidine-5-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N4O4/c1-5-3-7(13-18-5)12-8(15)6-4-11-10(17)14(2)9(6)16/h3-4H,1-2H3,(H,11,17)(H,12,13,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AVWDZVOQGNODFJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NC(=O)C2=CNC(=O)N(C2=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N4O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-methyl-N-(5-methylisoxazol-3-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Tert-butyl 2-{[4-(hydrazinecarbonyl)-1,3-oxazol-5-yl]methoxy}acetate](/img/structure/B2916739.png)
![N-[2-(acetylamino)ethyl]-6-(8-methoxy-4-oxo-2-thioxo-1,2,4,5-tetrahydro-3H-pyrimido[5,4-b]indol-3-yl)hexanamide](/img/no-structure.png)
![2-chloro-N-[3-(morpholine-4-sulfonyl)phenyl]propanamide](/img/structure/B2916750.png)
